Cas no 1472749-61-3 (5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one
• CAS No: 1472749-61-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6339212
• PubChem ID: 65584720
• Update Time: 2025-10-25

5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one
• 5-[4-(propan-2-yloxy)phenyl]-1,3-oxazolidin-2-one
• CS-0349681
• 1472749-61-3
• AKOS014923264
• 5-(4-Isopropoxyphenyl)oxazolidin-2-one
• EN300-1831570

• Inchi： 1S/C12H15NO3/c1-8(2)15-10-5-3-9(4-6-10)11-7-13-12(14)16-11/h3-6,8,11H,7H2,1-2H3,(H,13,14)
• InChI Key： JESPPQAJKROGKH-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one

Introduction to 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one (CAS No. 1472749-61-3)

5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one (CAS No. 1472749-61-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the oxazolidinone class of compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one is characterized by a central oxazolidinone ring substituted with a 4-(propan-2-yloxy)phenyl group. The presence of this unique substituent imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

In recent years, the oxazolidinone class of compounds has been extensively studied for their antimicrobial properties, particularly against Gram-positive bacteria. One of the most well-known oxazolidinones is linezolid, which has been approved for clinical use to treat infections caused by multidrug-resistant bacteria. The structural similarity between linezolid and 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one suggests that the latter may also exhibit potent antimicrobial activity.

Beyond antimicrobial applications, 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one has shown promise in other therapeutic areas. For instance, recent studies have explored its potential as an antiviral agent against various viral infections. The compound's ability to interfere with viral replication processes makes it a potential candidate for the development of new antiviral drugs.

In addition to its biological activities, the physical and chemical properties of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one are also noteworthy. The compound is typically synthesized through a multi-step process involving the reaction of an appropriate phenol derivative with an amino acid or amine under controlled conditions. The resulting product is a white crystalline solid with high purity and stability.

The solubility profile of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one is an important factor in its potential pharmaceutical applications. It has been found to exhibit good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups and formulations.

The safety profile of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one is another critical aspect that has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in vitro and in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In the context of drug development, the pharmacokinetic properties of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one are crucial for optimizing its therapeutic efficacy. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound's half-life is moderate, allowing for once-daily dosing regimens in potential clinical applications.

The potential therapeutic applications of 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin-2-one extend beyond antimicrobial and antiviral uses. Recent research has also explored its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α in activated immune cells. This suggests that it may have utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 5-4-(propan-2-yloxy)phenyl-1,3-oxazolidin--one (CAS No. 1472749--61--3)-is-a-promising-compound-with-a-wide-range-of-potential-applications-in-medicinal-and-pharmaceutical-research.-Its-distinctive-biological-and-pharmacological-properties-make-it-an-attractive-candidate-for-further-study-and-development.-Ongoing-research-is-focused-on-elucidating-the-mechanisms-of-action,-optimizing-formulations,-and-assessing-long-term-safety-and-efficacy-in-preclinical-and-clinical-settings.-As-research-in-this-area-progresses,-it-is-hoped-that-compounds-like-5--(propan---yloxy)-phenyl--1,-3--oxazolidin---one^{_{-one (CAS No. 1472749-}-61--3)) will contribute significantly to the development of new therapeutic agents for various medical conditions.}